2-(3-Azaniumylpropanoylamino)-3-(1H-imidazol-5-yl)propanoate
2-(3-Azaniumylpropanoylamino)-3-(1H-imidazol-5-yl)propanoate
An enzyme that catalyzes the endonucleolytic cleavage of pancreatic ribonucleic acids to 3'-phosphomono- and oligonucleotides ending in cytidylic or uridylic acids with 2',3'-cyclic phosphate intermediates. EC 3.1.27.5.
Brand Name:
Vulcanchem
CAS No.:
9001-73-4
VCID:
VC0147380
InChI:
InChI=1S/C9H14N4O3/c10-2-1-8(14)13-7(9(15)16)3-6-4-11-5-12-6/h4-5,7H,1-3,10H2,(H,11,12)(H,13,14)(H,15,16)
SMILES:
C1=C(NC=N1)CC(C(=O)[O-])NC(=O)CC[NH3+]
Molecular Formula:
C9H14N4O3
Molecular Weight:
226.23 g/mol
2-(3-Azaniumylpropanoylamino)-3-(1H-imidazol-5-yl)propanoate
CAS No.: 9001-73-4
Reference Standards
VCID: VC0147380
Molecular Formula: C9H14N4O3
Molecular Weight: 226.23 g/mol
| CAS No. | 9001-73-4 |
|---|---|
| Product Name | 2-(3-Azaniumylpropanoylamino)-3-(1H-imidazol-5-yl)propanoate |
| Molecular Formula | C9H14N4O3 |
| Molecular Weight | 226.23 g/mol |
| IUPAC Name | 2-(3-azaniumylpropanoylamino)-3-(1H-imidazol-5-yl)propanoate |
| Standard InChI | InChI=1S/C9H14N4O3/c10-2-1-8(14)13-7(9(15)16)3-6-4-11-5-12-6/h4-5,7H,1-3,10H2,(H,11,12)(H,13,14)(H,15,16) |
| Standard InChIKey | CQOVPNPJLQNMDC-UHFFFAOYSA-N |
| SMILES | C1=C(NC=N1)CC(C(=O)[O-])NC(=O)CC[NH3+] |
| Canonical SMILES | C1=C(NC=N1)CC(C(=O)[O-])NC(=O)CC[NH3+] |
| Description | An enzyme that catalyzes the endonucleolytic cleavage of pancreatic ribonucleic acids to 3'-phosphomono- and oligonucleotides ending in cytidylic or uridylic acids with 2',3'-cyclic phosphate intermediates. EC 3.1.27.5. |
| Synonyms | Pancreatic Ribonuclease Pancreatic RNase Ribonuclease (Pancreatic) Ribonuclease A Ribonuclease I Ribonuclease, Pancreatic RNase A RNase I RNase, Pancreatic |
| PubChem Compound | 5249653 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume